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Compound of Interest

Compound Name: BRD4-IN-3

Cat. No.: B15569940 Get Quote

Application Notes and Protocols: BRD4-IN-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD4-IN-3, also known as PLK1/BRD4-IN-3, is a potent and selective dual inhibitor of

Bromodomain-containing protein 4 (BRD4) and Polo-like kinase 1 (PLK1). BRD4 is an

epigenetic reader that plays a crucial role in the transcriptional regulation of key oncogenes,

such as c-MYC. PLK1 is a serine/threonine kinase that is a critical regulator of multiple stages

of mitosis. The simultaneous inhibition of these two targets has demonstrated synergistic anti-

tumor effects, making BRD4-IN-3 a valuable tool for cancer research and drug development.

These application notes provide detailed protocols for the preparation, storage, and use of

BRD4-IN-3 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for BRD4-IN-3.
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Property Value Reference

Compound Name BRD4-IN-3 (PLK1/BRD4-IN-3)

CAS Number 2251709-91-6

Molecular Formula C₃₁H₄₃N₇O₃

Molecular Weight 561.72 g/mol

IC₅₀ (BRD4-BD1) 0.059 µM

IC₅₀ (PLK1) 0.127 µM

IC₅₀ (BRDT-BD1) 0.245 µM

Solubility Soluble in DMSO

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BRD4-IN-3 in Dimethyl

Sulfoxide (DMSO).

Materials:

BRD4-IN-3 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated scale

Pipettes

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15569940?utm_src=pdf-body
https://www.benchchem.com/product/b15569940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing the Compound: Carefully weigh the desired amount of BRD4-IN-3 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.62 mg of BRD4-IN-3
(Molecular Weight = 561.72 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the powder to achieve a 10 mM

concentration. For 5.62 mg of the compound, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to ensure the

compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots as recommended in the storage protocol below.

**Protocol 2
To cite this document: BenchChem. [BRD4-IN-3 stock solution preparation and storage
protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569940#brd4-in-3-stock-solution-preparation-and-
storage-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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